Cas no 1283108-59-7 (3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1283108-59-7
• MF: C₁₁H₆ClFN₂O₄
• MW: 284.62774515152
• MDL: MFCD21091645
• CID: 5557378
• PubChem ID: 52903506
• Update Time: 2025-10-30

3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• MDL： MFCD21091645
• Inchi： 1S/C11H6ClFN2O4/c12-7-3-5(1-2-8(7)13)15-9(16)6(10(17)18)4-14-11(15)19/h1-4H,(H,14,19)(H,17,18)
• InChI Key： NUTUXZQYAIADHT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C(Cl)=C2)C(=O)C(C(O)=O)=CN1

Experimental Properties

• Density: 1.7±0.1 g/cm3

3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Research Brief on 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS: 1283108-59-7)

In recent years, the compound 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS: 1283108-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and chloro-fluorophenyl substituent, has demonstrated promising potential in various therapeutic applications, particularly as a key intermediate or active pharmaceutical ingredient (API) in drug development. The unique structural features of this molecule contribute to its bioactivity, making it a subject of ongoing investigation in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yield and purity, utilizing novel catalytic systems. The researchers emphasized the importance of the chloro-fluoro substitution pattern on the phenyl ring, which significantly influences the compound's binding affinity to target proteins. Computational modeling studies have further elucidated the structure-activity relationship (SAR), providing valuable insights for future molecular design.

In terms of biological activity, several research groups have investigated the compound's potential as a kinase inhibitor. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1283108-59-7 exhibit selective inhibition against specific tyrosine kinases involved in cancer pathways. The carboxylic acid moiety at position 5 of the pyrimidine ring was found to be crucial for maintaining this inhibitory activity while improving solubility profiles. These findings suggest that the compound could serve as a valuable scaffold for developing targeted cancer therapies with improved pharmacokinetic properties.

The pharmaceutical applications of 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid extend beyond oncology. Recent preclinical studies have explored its potential in treating inflammatory diseases, with particular focus on its modulation of NF-κB signaling pathways. Researchers have observed dose-dependent anti-inflammatory effects in cellular models, though further optimization is required to enhance selectivity and reduce potential off-target effects. The compound's dual functionality as both a hydrogen bond donor and acceptor makes it particularly versatile for interacting with various biological targets.

From a drug development perspective, current research efforts are addressing the challenges associated with 1283108-59-7's formulation and delivery. Its poor aqueous solubility at physiological pH has prompted investigations into various salt forms and prodrug strategies. A 2023 patent application disclosed novel crystalline forms of the compound with improved physicochemical properties, potentially enhancing its bioavailability. These advancements in formulation science could significantly impact the compound's translational potential from bench to bedside.

Looking forward, the research landscape for 3-(3-chloro-4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid appears promising but requires further investigation. Key areas for future research include comprehensive toxicological profiling, detailed mechanism-of-action studies, and exploration of combination therapies. The compound's versatility as a chemical building block suggests it may find applications in diverse therapeutic areas beyond its current investigational uses. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this molecule is poised to make significant contributions to the field of medicinal chemistry and drug discovery.